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Introduction

ATTO 590 is a fluorescent label belonging to the rhodamine class of dyes, recognized for its
exceptional photophysical properties.[1][2][3] Its strong absorption, high fluorescence quantum
yield, and significant thermal and photo-stability make it an ideal candidate for a wide range of
applications in molecular biology and drug development.[1][2][4] These applications include
fluorescence microscopy, single-molecule detection, flow cytometry (FACS), and fluorescence
in-situ hybridization (FISH).[1][2][5] ATTO 590 is characterized by its moderate hydrophilicity
and is available as a mixture of two isomers with nearly identical spectral properties.[1][2] This
document provides detailed application notes and protocols for the covalent labeling of
oligonucleotides and DNA with ATTO 590.

Spectroscopic and Physicochemical Properties

A summary of the key quantitative data for ATTO 590 is presented in the table below for easy
reference and comparison.
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Property Value Reference
Maximum Absorption (A\_abs_ ) 593 - 594 nm [2][5][6]
Maximum Emission (A_fl_) 622 - 624 nm [2][5][6]
Molar Extinction Coefficient

120,000 M—tcm~1 [2][3][5]
(e_max )
Fluorescence Quantum Yield

80% [21131[7]
(n_fl))
Fluorescence Lifetime (t_fl_) 3.7ns 21131 7]
Correction Factor (CF2e0) 0.39 [2][4]
Correction Factor (CF2so) 0.43 [2][4]

Labeling Chemistries

The covalent attachment of ATTO 590 to oligonucleotides and DNA can be achieved through
various chemical strategies. The choice of method depends on the available functional groups
on the oligonucleotide or DNA. The most common approaches involve the use of amine-
reactive or thiol-reactive derivatives of ATTO 590, as well as "click chemistry".

Amine-Reactive Labeling

ATTO 590 is frequently supplied as an N-hydroxysuccinimide (NHS) ester, which readily reacts
with primary amino groups to form a stable amide bond.[4][8] Oligonucleotides can be
synthesized with an amino-modifier at the 5' or 3' terminus, or internally, to provide a site for
conjugation.[9][10]

Thiol-Reactive Labeling

For oligonucleotides containing a thiol (sulfhydryl) group, ATTO 590 maleimide is the reagent of
choice.[4][8] This derivative reacts with thiols to form a stable thioether linkage.[8]

Click Chemistry
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"Click chemistry" provides a highly efficient and specific method for labeling.[4][11] This
bioorthogonal reaction typically involves the copper(l)-catalyzed cycloaddition of an azide and
an alkyne.[12][13] Oligonucleotides can be synthesized with either an alkyne or an azide
modification, which then reacts with the corresponding ATTO 590 azide or alkyne derivative.
[11][12][14]

Experimental Workflows

The general workflow for labeling oligonucleotides with ATTO 590 involves the dissolution of
the dye and the modified oligonucleotide, the conjugation reaction, and subsequent purification

of the labeled product.
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Preparation

E’repare Amine/Thiol/Alkyne-Modified Oligonucleotida [Dissolve ATTO 590 Reactive Dye (NHS-Ester/Maleimide/Azide))

Conju;ation
)1

Incubate at Specified Temperature and Time)

Purification

( )
l

[Quality Control (Spectroscopy, Mass Spectrometrya

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Gissolve Amine-Oligo in Carbonate Buffer (pH 8.3-9.0D Dissolve ATTO 590 NHS-Ester in DMF/DMSO)

i i
i

Incubate 2-4h at RT, Protected from Light

:

(Analyze by Spectroscopy)
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(Dissolve ATTO 590 Maleimide in DMF/DMSO)

(Optional: Reduce with TCEP)

' '
'

Gncubate 2h at RT or Overnight at 4°C)

'

(Optional: Quench with MercaptoethanoD

'
( )

(Dissolve Thiol-Oligo in PBS (pH 7.0-7.5)
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Gombine Azide-Oligo and Alkyne-ATTO 590 (or vice versaD

Gncubate 30 min - 3h at 25-45°C)

=

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. leica-microsystems.com [leica-microsystems.com]
e 2. ATTO 590 carboxy, 5mg | Products | Leica Microsystems [leica-microsystems.com]

¢ 3. FluoroFinder [app.fluorofinder.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15599883/docs?utm_src=pdf-body-img#atto-590-labeling-of-oligonucleotides-and-dna-application-notes-and-protocols
https://www.benchchem.com/product/b15599883?utm_src=pdf-custom-synthesis#bc-rfq
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-590.html
https://www.leica-microsystems.com/products/consumables/p/ad-590-25-leica/
https://app.fluorofinder.com/dyes/2052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 4. |leica-microsystems.com [leica-microsystems.com]

e 5.ATTO 590 | LGC Biosearch Technologies [oligos.biosearchtech.com]

e 6. ATTO 590 Fluorescent Dye Oligonucleotide Labeling [biosyn.com]

e 7. Atto 590 BioReagent, suitable for fluorescence, 290% (HPLC) [sigmaaldrich.com]

e 8. spectra.arizona.edu [spectra.arizona.edu]

e 9. Atto 590-N Oligo Modifications from Gene Link [genelink.com]

e 10. genelink.com [genelink.com]

o 11. Atto 590 alkyne BioReagent, suitable for fluorescence | Sigma-Aldrich [sigmaaldrich.com]
e 12. medchemexpress.com [medchemexpress.com]

e 13. leica-microsystems.com [leica-microsystems.com]

e 14. ATTO-590 | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]

e To cite this document: BenchChem. [ATTO 590 Labeling of Oligonucleotides and DNA:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599883/docs#atto-590-labeling-of-
oligonucleotides-and-dna-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/katalog_flyer_support/atto_590.pdf
https://oligos.biosearchtech.com/support/resources/oligo-modifications/atto-590
https://www.biosyn.com/oligonucleotideproduct/atto-590-fluorescent-dye-oligonucleotide-labeling.aspx
https://www.sigmaaldrich.com/HK/zh/product/sigma/70425
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.genelink.com/newsite/products/mod_detail.asp?modid=322
https://www.genelink.com/newsite/products/MODPDFFILES/26-6971.pdf
https://www.sigmaaldrich.com/NL/en/product/sigma/93990
https://www.medchemexpress.com/atto-590-azide.html
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/azide_alkyne.pdf
https://www.medchemexpress.eu/search.html?q=ATTO-590&ft=&fa=&fp=
https://www.benchchem.com/product/b15599883/docs#atto-590-labeling-of-oligonucleotides-and-dna-application-notes-and-protocols
https://www.benchchem.com/product/b15599883/docs#atto-590-labeling-of-oligonucleotides-and-dna-application-notes-and-protocols
https://www.benchchem.com/product/b15599883/docs#atto-590-labeling-of-oligonucleotides-and-dna-application-notes-and-protocols
https://www.benchchem.com/product/b15599883/docs#atto-590-labeling-of-oligonucleotides-and-dna-application-notes-and-protocols
https://www.benchchem.com/product/b15599883?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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